Cas no 727694-68-0 (2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide)

2-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-propylacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a sulfolane-derived amine. Its unique structure, combining a reactive chloroacetyl group with a sulfone-containing heterocycle, makes it a valuable intermediate in synthetic chemistry, particularly for the development of sulfonamide-based pharmaceuticals or agrochemicals. The presence of the sulfolane ring enhances solubility and stability, while the chloroacetamide group offers reactivity for further functionalization. This compound is suited for applications requiring selective alkylation or amidation reactions. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, making it a reliable choice for research and industrial applications.

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide structure

727694-68-0 structure

Product Name:2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide

CAS No:727694-68-0

MF:C₉H₁₆ClNO₃S

MW:253.746240615845

CID:3057321

PubChem ID:3813491

Update Time:2025-05-21

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-(1,1-dioxidotetrahydrothien-3-yl)-N-propylacetamide
- 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide
- SR-01000046233
- 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-propylacetamide
- AKOS000269842
- N-(1,1-dioxothiolan-3-yl)-2-chloro-N-propylacetamide
- CEB69468
- 2-Chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-propylacetamide
- 2-chloro-N-(sulfolan-3-yl)-N-propylacetamide
- 2-chloro-N-(1,1-dioxo-1lambda-thiolan-3-yl)-N-propylacetamide
- EN300-06848
- 2-Chloro-N-propyl-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide
- 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-propylacetamide
- F1642-0123
- Z56938018
- 727694-68-0
- AKOS016039792
- SR-01000046233-1
- CS-0220508
- G40611
- STL454829
- Inchi： 1S/C9H16ClNO3S/c1-2-4-11(9(12)6-10)8-3-5-15(13,14)7-8/h8H,2-7H2,1H3
- InChI Key： VLMQHOJWRWMEDK-UHFFFAOYSA-N
- SMILES： ClCC(N(CCC)C1CCS(C1)(=O)=O)=O

Computed Properties

Exact Mass: 253.0539422Da
Monoisotopic Mass: 253.0539422Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 62.8Å²

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM480927-250mg	2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-propylacetamide	727694-68-0	95%+	250mg	$***	2023-05-29
Chemenu	CM480927-500mg	2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-propylacetamide	727694-68-0	95%+	500mg	$***	2023-05-29
Chemenu	CM480927-1g	2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-propylacetamide	727694-68-0	95%+	1g	$***	2023-05-29
TRC	C197986-100mg	2-chloro-n-(1,1-dioxo-1lambda6-thiolan-3-yl)-n-propylacetamide	727694-68-0		100mg	$ 95.00	2022-04-01
TRC	C197986-500mg	2-chloro-n-(1,1-dioxo-1lambda6-thiolan-3-yl)-n-propylacetamide	727694-68-0		500mg	$ 295.00	2022-04-01
TRC	C197986-1g	2-chloro-n-(1,1-dioxo-1lambda6-thiolan-3-yl)-n-propylacetamide	727694-68-0		1g	$ 475.00	2022-04-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN6021-1G	2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide	727694-68-0	95%	1g	￥ 1,716.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN6021-5G	2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide	727694-68-0	95%	5g	￥ 5,273.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN6021-10G	2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-propylacetamide	727694-68-0	95%	10g	￥ 7,900.00	2023-03-17
Enamine	EN300-06848-0.05g	2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-propylacetamide	727694-68-0	95.0%	0.05g	$76.0	2025-02-21

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